N-(3,4-dimethoxyphenyl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(2-naphthalen-1-yl-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• InChI: InChI=1S/C25H25N5O4/c1-33-22-11-10-17(12-23(22)34-2)27-24(31)14-29-25(32)21-13-20(28-30(21)15-26-29)19-9-5-7-16-6-3-4-8-18(16)19/h3-12,15,20-21,28H,13-14H2,1-2H3,(H,27,31)
• InChI Key: CRTPYNAOQDRZKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C(=O)C3CC(NN3C=N2)C4=CC=CC5=CC=CC=C54)OC
• Molecular Formula: C25H25N5O4
• Molecular Weight: 459.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide is a useful research compound. Its molecular formula is C25H21N5O4 and its molecular weight is 455.474. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Computational and Pharmacological Potentials

Research has delved into the computational and pharmacological evaluation of heterocyclic derivatives like 1,3,4-oxadiazole and pyrazoles, revealing their potential in toxicity assessment, tumor inhibition, and anti-inflammatory actions. Docking studies against targets like EGFR, COX-2, and 5-LOX have highlighted their moderate inhibitory effects and affinity, suggesting applications in cancer therapy and inflammation management (Faheem, 2018).

Antimicrobial and Anticancer Activities

The synthesis of naphthalene derivatives has shown significant results in inhibiting HIV-1 and HIV-2 in vitro, indicating potential applications in antiviral therapies. Such compounds could be explored further for their effectiveness against a broad spectrum of viral infections (Hamad et al., 2010).

Molecular Interactions and Structural Analysis

Studies on the molecular interaction of analogous compounds with receptors like CB1 cannabinoid receptor have provided insights into the binding and structural preferences of such molecules, which can be crucial for designing receptor-specific drugs (Shim et al., 2002).

Antioxidant and Antitumor Properties

Research on cyanoacetamide in heterocyclic chemistry has led to the synthesis of new benzothiophenes with promising antioxidant and antitumor activities. This highlights the potential of naphthalene and pyrazole derivatives in developing new anticancer drugs and antioxidants (Bialy & Gouda, 2011).

Synthetic Pathways and Chemical Properties

The synthesis and evaluation of antipyrine-based heterocycles for anticancer and antimicrobial activities offer insights into the chemical versatility and potential therapeutic applications of such compounds, including those related to N-(3,4-dimethoxyphenyl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide (Riyadh et al., 2013).